Cas no 2228564-77-8 (1-(4-methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol)

• Product Name: 1-(4-methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol
• CAS No: 2228564-77-8
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5974487
• PubChem ID: 165617838
• Update Time: 2025-10-29

1-(4-methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol
• 1-[(4-methyl-1H-imidazol-5-yl)methyl]cyclopropan-1-ol
• EN300-1808530
• 2228564-77-8

• Inchi： 1S/C8H12N2O/c1-6-7(10-5-9-6)4-8(11)2-3-8/h5,11H,2-4H2,1H3,(H,9,10)
• InChI Key： LCIYYWYBEMRKNL-UHFFFAOYSA-N
• SMILES： OC1(CC2=C(C)NC=N2)CC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.9Ų

Additional information on 1-(4-methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol

1-(4-Methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol

The compound 1-(4-Methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol (CAS No. 2228564-77-8) is a structurally unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and an imidazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms. The imidazole group is further substituted with a methyl group at the 4-position, adding to the compound's complexity and potential reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique physical and chemical properties. The cyclopropane ring in 1-(4-Methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol introduces strain into the molecule, which can enhance its reactivity and bioavailability. This makes it a promising candidate for exploring novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug development.

The synthesis of 1-(4-Methyl-1H-imidazol-5-yl)methylcyclopropan-1-ol involves a multi-step process that typically begins with the preparation of the imidazole derivative. Researchers have employed various methods, including nucleophilic substitution and cycloaddition reactions, to construct the cyclopropane ring. The choice of synthetic pathway depends on the desired stereochemistry and scalability of the process.

In terms of biological activity, this compound has shown potential as a modulator of key enzymes involved in inflammatory pathways. For instance, studies have demonstrated its ability to inhibit COX enzymes, which are central to inflammation and pain signaling. Additionally, its interaction with other cellular targets, such as kinases and transcription factors, has been explored in preclinical models.

The structural flexibility of 1-(4-Methyl-1H-imidazol-5-yllmethylcyclopropan-l -ol allows for further functionalization, enabling researchers to investigate its derivatives for enhanced potency and selectivity. This approach has been instrumental in identifying lead compounds for various therapeutic areas, including neurodegenerative diseases and infectious disorders.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the compound's structure and purity. These methods provide critical insights into the stereochemical integrity and stability of the molecule under different conditions.

In conclusion, 1-(4-Methyl-lH-imidazol-s-yllmethylcyclopropan-l -ol represents a valuable addition to the arsenal of compounds being explored for their therapeutic potential. Its unique structure, coupled with recent advancements in synthetic methodology and biological evaluation, positions it as a key player in future drug discovery efforts.